Cas no 2229031-85-8 (2-(3-chloro-4-nitrophenyl)oxirane)

• Product Name: 2-(3-chloro-4-nitrophenyl)oxirane
• CAS No: 2229031-85-8
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 6241713
• PubChem ID: 165885805
• Update Time: 2025-10-29

2-(3-chloro-4-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-nitrophenyl)oxirane
• EN300-1996911
• 2229031-85-8

• Inchi： 1S/C8H6ClNO3/c9-6-3-5(8-4-13-8)1-2-7(6)10(11)12/h1-3,8H,4H2
• InChI Key： WQRXBGZXMYDXSM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0036207g/mol
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(3-chloro-4-nitrophenyl)oxirane

Professional Introduction to Compound with CAS No. 2229031-85-8 and Product Name: 2-(3-chloro-4-nitrophenyl)oxirane

2-(3-chloro-4-nitrophenyl)oxirane, identified by the Chemical Abstracts Service registry number CAS No. 2229031-85-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a 3-chloro-4-nitrophenyl substituent, has garnered attention due to its unique structural and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The oxirane ring, also known as an epoxide, is a three-membered cyclic ether that is highly reactive and versatile in organic synthesis. The presence of both chlorine and nitro functional groups on the aromatic ring enhances the electrophilicity and reactivity of the molecule, making it a potent candidate for further functionalization. This reactivity has been exploited in various synthetic pathways, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, 2-(3-chloro-4-nitrophenyl)oxirane has been explored in the context of drug discovery, where its ability to undergo nucleophilic ring-opening reactions allows for the introduction of diverse pharmacophores. Researchers have leveraged this property to design molecules with potential therapeutic applications, including antimicrobial and anticancer agents. The 3-chloro-4-nitrophenyl moiety, in particular, has been shown to influence the electronic properties and binding affinity of resulting compounds, making it a strategic choice for medicinal chemists.

One of the most compelling aspects of this compound is its role as a building block in heterocyclic chemistry. The oxirane ring can be readily incorporated into more complex structures, such as fused rings or polycycles, which are common motifs in biologically active compounds. For instance, studies have demonstrated its utility in constructing benzodiazepine analogs and other neuroactive agents. The nitro group on the aromatic ring further contributes to this versatility by enabling reduction to an amine or diazotization followed by coupling reactions.

The synthesis of 2-(3-chloro-4-nitrophenyl)oxirane typically involves the reaction of 3-chloro-4-nitroiodobenzene with an epoxide source under controlled conditions. This approach has been optimized for high yield and purity, ensuring that downstream applications are not compromised by impurities. The reaction conditions can be fine-tuned to achieve regioselectivity, which is crucial for obtaining the desired product without unwanted side reactions.

Recent advancements in computational chemistry have also highlighted the potential of 2-(3-chloro-4-nitrophenyl)oxirane as a model system for studying electronic effects and reactivity patterns. Molecular modeling studies have predicted its behavior in various reaction contexts, providing insights that guide experimental design. These computational tools have been particularly useful in understanding how subtle changes in the substituent pattern affect the molecule's properties.

In addition to its synthetic utility, 2-(3-chloro-4-nitrophenyl)oxirane has been investigated for its potential role in polymer chemistry. The reactivity of the oxirane ring allows it to participate in ring-opening polymerization reactions, leading to polymers with tailored properties. Such materials could find applications in coatings, adhesives, or even biodegradable plastics. The presence of the electron-withdrawing nitro group and electron-donating chlorine atom introduces interesting electronic characteristics to these polymers, influencing their mechanical and thermal properties.

The pharmaceutical industry has shown particular interest in derivatives of 2-(3-chloro-4-nitrophenyl)oxirane, primarily due to its structural similarity to known bioactive molecules. By modifying the substituents on the aromatic ring or introducing additional functional groups into the oxirane ring itself, researchers can generate libraries of compounds for high-throughput screening. This approach has led to several promising candidates that are currently undergoing further investigation.

The environmental impact of using 2-(3-chloro-4-nitrophenyl)oxirane as an intermediate also deserves consideration. While it offers significant synthetic advantages, proper handling and disposal protocols must be followed to minimize any potential environmental risks. Efforts are ongoing to develop greener synthetic routes that reduce waste and improve atom economy, aligning with broader sustainability goals in chemical manufacturing.

In conclusion,2-(3-chloro-4-nitrophenyl)oxirane (CAS No. 2229031-85-8) represents a fascinating compound with diverse applications across organic synthesis, pharmaceutical research, and polymer chemistry. Its unique structural features make it a valuable tool for chemists seeking to develop novel materials with tailored properties. As research continues to uncover new possibilities for this molecule,2-(3-chloro-4-nitrophenyl)oxirane is poised to remain at the forefront of innovation in chemical science.